Cas no 2229630-88-8 (2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine)

• Product Name: 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine
• CAS No: 2229630-88-8
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5911396
• PubChem ID: 165714098
• Update Time: 2025-06-10

2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine
• EN300-1771143
• 2229630-88-8
• 2-methyl-4-[6-(propan-2-yloxy)pyridin-2-yl]butan-2-amine

• Inchi： 1S/C13H22N2O/c1-10(2)16-12-7-5-6-11(15-12)8-9-13(3,4)14/h5-7,10H,8-9,14H2,1-4H3
• InChI Key： GXRZJYIBMZFUTM-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC=CC(CCC(C)(C)N)=N1

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine

Introduction to 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine (CAS No: 2229630-88-8)

2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229630-88-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine core substituted with an amine and an ethoxyalkyl chain, has garnered attention due to its structural complexity and potential biological activities. The presence of a methyl group at the 2-position and an isopropoxy substituent at the 4 and 6 positions of the pyridine ring contributes to its unique electronic and steric properties, making it a valuable scaffold for drug discovery efforts.

The synthesis of 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine involves multi-step organic transformations, including nucleophilic substitution, condensation reactions, and functional group interconversions. The pyridine ring, a common motif in biologically active compounds, serves as a privileged scaffold due to its ability to interact with various biological targets through hydrogen bonding and hydrophobic effects. The amine functionality at the 2-position further enhances its potential as a pharmacophore, allowing for further derivatization and optimization.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds derived from pyridine. The structural motif of 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine aligns well with current trends in medicinal chemistry, where compounds exhibiting dual functionality or multiple binding sites are highly sought after. This compound’s unique combination of an amine and an isopropoxy group may enable it to modulate multiple biological pathways simultaneously, offering a promising approach to developing novel therapeutic agents.

One of the most compelling aspects of 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-amine is its potential as a precursor for more complex derivatives. By leveraging its reactive sites, chemists can introduce additional functional groups or modify existing ones to fine-tune its pharmacological properties. For instance, the amine group can be coupled with carboxylic acids or aldehydes to form amides or ureas, while the isopropoxy substituent can be oxidized or reduced to yield different functional outcomes. Such flexibility makes this compound an attractive candidate for structure-based drug design.

The biological activity of 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutan-2-am ine has not yet been fully elucidated, but preliminary studies suggest that it may exhibit properties relevant to various therapeutic areas. Pyridine derivatives have been extensively studied for their roles in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The presence of an amine moiety in this compound suggests potential interactions with receptors or enzymes involved in neurotransmission, such as serotonin receptors or dopamine transporters.

Moreover, the structural features of 2-methyl -4 -6 - (propan - 2 - yloxy ) py ridin - 2 - ylbutan - 2 - am ine may contribute to its ability to cross the blood-brain barrier (BBB), a critical factor for many CNS therapeutics. The lipophilicity imparted by the isopropoxy group and the overall molecular shape could facilitate efficient penetration into neural tissues. Additionally, the compound’s stability under physiological conditions would be essential for its practical application in drug formulations.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies using virtual screening platforms have shown that 2-methyl -4 -6 - (propan - 2 - yloxy ) py ridin - 2 - ylbutan - 2 - am ine may interact with several protein targets relevant to inflammation and metabolic disorders. These findings highlight its potential as a lead compound for further development in areas such as immunomodulation or metabolic syndrome treatment.

The synthesis and characterization of CAS No: 2229630 -88 -8 also provide insights into synthetic methodologies that could be applied to other related compounds. The use of protected amino groups allows for selective functionalization without interfering with other reactive sites on the molecule. This level of synthetic control is crucial for generating libraries of diverse compounds for high-throughput screening (HTS).

In conclusion, 2229630 -88 -8 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence suggesting potential biological activity, make it an attractive starting point for developing novel therapeutics. As research continues to uncover new applications for pyridine derivatives, this compound may play a significant role in addressing unmet medical needs across multiple therapeutic domains.